Cas no 141268-32-8 (2-chloro-4-ethylquinoline)

2-Chloro-4-ethylquinoline is a halogenated quinoline derivative with a molecular formula of C₁₁H₁₀ClN. This compound is characterized by the presence of a chloro substituent at the 2-position and an ethyl group at the 4-position of the quinoline ring, enhancing its reactivity and utility in synthetic applications. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The chloro group facilitates further functionalization via nucleophilic substitution or metal-catalyzed cross-coupling reactions, while the ethyl moiety contributes to steric and electronic modulation. Its stability and well-defined reactivity profile make it a valuable building block for heterocyclic chemistry.

2-chloro-4-ethylquinoline structure

Product Name:2-chloro-4-ethylquinoline

CAS No:141268-32-8

MF:C₁₁H₁₀ClN

MW:191.656801700592

CID:1303657

PubChem ID:20289513

Update Time:2025-10-29

2-chloro-4-ethylquinoline Chemical and Physical Properties

Names and Identifiers

- Quinoline, 2-chloro-4-ethyl-
- 2-chloro-4-ethylquinoline
- EN300-1197931
- 2-chloro-4-ethyl-quinoline
- SCHEMBL5910669
- 141268-32-8
- Inchi： 1S/C11H10ClN/c1-2-8-7-11(12)13-10-6-4-3-5-9(8)10/h3-7H,2H2,1H3
- InChI Key： LOODJQDXUVJVRG-UHFFFAOYSA-N
- SMILES： ClC1=CC(CC)=C2C=CC=CC2=N1

Computed Properties

Exact Mass: 191.0503
Monoisotopic Mass: 191.0501770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89

2-chloro-4-ethylquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1197931-0.05g	2-chloro-4-ethylquinoline	141268-32-8	95%	0.05g	$245.0	2023-05-23
Enamine	EN300-1197931-0.1g	2-chloro-4-ethylquinoline	141268-32-8	95%	0.1g	$366.0	2023-05-23
Enamine	EN300-1197931-0.25g	2-chloro-4-ethylquinoline	141268-32-8	95%	0.25g	$524.0	2023-05-23
Enamine	EN300-1197931-0.5g	2-chloro-4-ethylquinoline	141268-32-8	95%	0.5g	$824.0	2023-05-23
Enamine	EN300-1197931-1.0g	2-chloro-4-ethylquinoline	141268-32-8	95%	1g	$1057.0	2023-05-23
Enamine	EN300-1197931-2.5g	2-chloro-4-ethylquinoline	141268-32-8	95%	2.5g	$2071.0	2023-05-23
Enamine	EN300-1197931-5.0g	2-chloro-4-ethylquinoline	141268-32-8	95%	5g	$3065.0	2023-05-23
Enamine	EN300-1197931-10.0g	2-chloro-4-ethylquinoline	141268-32-8	95%	10g	$4545.0	2023-05-23
1PlusChem	1P027ZPK-50mg	2-chloro-4-ethylquinoline	141268-32-8	95%	50mg	$354.00	2024-06-21
1PlusChem	1P027ZPK-100mg	2-chloro-4-ethylquinoline	141268-32-8	95%	100mg	$515.00	2024-06-21